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Compound of Interest

Compound Name: dodecyl L-serinate

Cat. No.: B15380660

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of dodecyl L-serinate, an amino acid-based surfactant of significant interest in
pharmaceutical and biotechnological applications. This document details its synthesis, surface
activity, aggregation behavior, and stability, offering valuable insights for its application in drug
delivery and formulation development.

Core Physicochemical Properties

Dodecyl L-serinate is an anionic surfactant comprising a 12-carbon hydrophobic alkyl chain
(dodecyl) and a hydrophilic headgroup derived from the amino acid L-serine. This unique
structure imparts favorable characteristics such as biocompatibility and biodegradability,
making it a promising excipient in drug formulations.[1][2]

Quantitative Data Summary

While specific experimental data for dodecyl L-serinate is limited in publicly available
literature, the following table summarizes key physicochemical parameters based on closely
related N-acyl amino acid surfactants, such as sodium N-lauroyl glycinate and sodium N-lauroyl
sarcosinate, which share the same C12 hydrophobic tail. These values provide a strong basis
for estimating the properties of dodecyl L-serinate.
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Estimated Method of
Property L Reference
Value/Range Determination
) ~309.38 g/mol
Molecular Weight ) Mass Spectrometry [3]
(Sodium Salt)
Critical Micelle Tensiometry,
i 12 - 15 mmol/L [4]
Concentration (CMC) Conductometry
Surface Tension at )
~21 mN/m Tensiometry [4]
CMC (yCMC)
Hydrophile-Lipophile
yerop Pop ~6.5-7.3 Calculation [5]
Balance (HLB)
) ] Potentiometric
pKa (Carboxylic Acid) ~3.6 o [6]
Titration

Soluble in water,
N slightly soluble in ) )
Solubility Visual Inspection [1]
chloroform and

methanol.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of dodecyl L-serinate are
outlined below. These protocols are based on established methods for N-acyl amino acid
surfactants.

Synthesis of Sodium N-Dodecanoyl-L-serinate

The synthesis of sodium N-dodecanoyl-L-serinate is typically achieved via the Schotten-
Baumann reaction, which involves the acylation of the amino group of L-serine with dodecanoyl
chloride (lauroyl chloride) under alkaline conditions.[7]

Materials:
e L-serine

e Sodium hydroxide (NaOH)
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Dodecanoyl chloride

Hydrochloric acid (HCI)

Acetone

Distilled water

Procedure:

Dissolve L-serine in an aqueous solution of sodium hydroxide at a cooled temperature (10-
15°C) with constant stirring to form sodium serinate.

Slowly add dodecanoyl chloride to the reaction mixture. The molar ratio of dodecanoyl
chloride to L-serine should be approximately 1:1.03.[7]

Maintain the pH of the reaction mixture between 9 and 10 by the dropwise addition of a
sodium hydroxide solution.

Continue stirring the mixture at a controlled temperature for 2-3 hours to ensure the
completion of the reaction.

After the reaction, acidify the mixture with hydrochloric acid to precipitate the N-dodecanoyl-
L-serine.

Filter the precipitate, wash it with cold water to remove any unreacted starting materials and
salts.

The purified N-dodecanoyl-L-serine can be neutralized with a stoichiometric amount of
sodium hydroxide to obtain the sodium salt.

The final product can be further purified by recrystallization from a suitable solvent such as
aqueous acetone.

Determination of Critical Micelle Concentration (CMC)
and Surface Tension at CMC (yCMC)
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The CMC and yCMC can be determined by measuring the surface tension of aqueous
solutions of dodecyl L-serinate at various concentrations using a tensiometer.

Equipment:

Digital Tensiometer (e.g., using the Wilhelmy plate or Du Noly ring method)

Precision balance

Volumetric flasks

Magnetic stirrer

Procedure:

e Prepare a stock solution of sodium N-dodecanoyl-L-serinate in deionized water.

o Prepare a series of dilutions from the stock solution to obtain a range of concentrations.

e Measure the surface tension of each solution, starting from the most dilute, at a constant
temperature (e.g., 25°C).

» Plot the surface tension as a function of the logarithm of the surfactant concentration.

o The CMC is determined as the concentration at the point of inflection in the resulting curve,
where the surface tension begins to plateau.[8]

e The yCMC is the value of the surface tension in the plateau region above the CMC.

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of sodium N-dodecanoyl-L-
serinate.
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Synthesis of Sodium N-Dodecanoyl-L-serinate.

CMC Determination Workflow

This diagram outlines the experimental workflow for determining the Critical Micelle
Concentration (CMC).
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CMC Determination by Tensiometry

Prepare Stock Solution of

Dodecyl L-Serinate
(Create a Series of Dilutions)
Measure Surface Tension of
Each Dilution

Plot Surface Tension vs.

log(Concentration)

'

Identify Inflection Point (CMC)
and Plateau (yCMC)

Click to download full resolution via product page

Workflow for CMC determination.

Micellization Process

The following diagram illustrates the process of micelle formation by dodecyl L-serinate in an

aqueous solution.
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Micellization of dodecyl L-serinate.

Stability and Degradation

N-acyl amino acid surfactants are known for their good biodegradability.[1] The ester linkage in
dodecyl L-serinate, if present (depending on the synthesis route where the dodecyl group is
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attached to the carboxyl group of serine), could be susceptible to hydrolysis, especially under
acidic or basic conditions. The amide linkage in N-dodecanoyl-L-serinate is generally more
stable.

Applications in Drug Development

The favorable safety profile and surface-active properties of amino acid-based surfactants like
dodecyl L-serinate make them attractive for various pharmaceutical applications:

e Solubilizing Agents: For poorly water-soluble drugs, enhancing their bioavailability.
o Emulsifiers and Stabilizers: In the formulation of emulsions and suspensions.

e Permeation Enhancers: In transdermal drug delivery systems, they can reversibly interact
with the skin barrier to facilitate drug penetration.

o Drug Carriers: The self-assembled micelles can encapsulate hydrophobic drugs, protecting
them from degradation and enabling targeted delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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serinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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